![molecular formula C15H17ClN4O3 B2888955 1-(5-chloro-2-methoxyphenyl)-3-(3-(6-oxopyridazin-1(6H)-yl)propyl)urea CAS No. 1172246-26-2](/img/structure/B2888955.png)
1-(5-chloro-2-methoxyphenyl)-3-(3-(6-oxopyridazin-1(6H)-yl)propyl)urea
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Description
1-(5-chloro-2-methoxyphenyl)-3-(3-(6-oxopyridazin-1(6H)-yl)propyl)urea is a useful research compound. Its molecular formula is C15H17ClN4O3 and its molecular weight is 336.78. The purity is usually 95%.
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Scientific Research Applications
Electro-Fenton Degradation of Antimicrobials
Research on the degradation of antimicrobials like triclosan and triclocarban through electro-Fenton systems indicates the potential of such systems in breaking down complex organic compounds. This method leverages hydroxyl radicals produced on the anode surface from water oxidation and in the medium by Fenton's reaction, demonstrating a significant pathway for the environmental processing of persistent organic pollutants (Sirés et al., 2007).
Improvement for Synthesis of Benzoxazolone
The synthesis improvement for 6-methoxy-2(3H)-benzoxazolone, from 2-nitro-5-methoxyphenol, highlights advances in chemical synthesis techniques, particularly in optimizing conditions for more efficient and cost-effective reactions (Ju Xiu-lian, 2011).
Cyclocondensation Reaction with Urea
The synthesis of novel series of pyrimidinones through cyclocondensation of trifluoro-buten-ones with urea showcases the versatility of urea in synthesizing heterocyclic compounds. This contributes to the development of potential pharmacologically active molecules (Bonacorso et al., 2003).
Antioxidant and Anticholinesterase Activities
A study on coumarylthiazole derivatives containing aryl urea/thiourea groups revealed inhibitory effects on acetylcholinesterase and butyrylcholinesterase, demonstrating the potential of such compounds in therapeutic applications for diseases like Alzheimer's (Kurt et al., 2015).
Formation Pathway of Urea-Derived Compounds
Investigation into the reactions of urea with formaldehyde provides insights into the formation pathways of specific urea-derived compounds. Understanding these pathways is crucial for designing and synthesizing novel compounds with desired properties (Shiba et al., 1989).
Properties
IUPAC Name |
1-(5-chloro-2-methoxyphenyl)-3-[3-(6-oxopyridazin-1-yl)propyl]urea |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
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InChI |
InChI=1S/C15H17ClN4O3/c1-23-13-6-5-11(16)10-12(13)19-15(22)17-7-3-9-20-14(21)4-2-8-18-20/h2,4-6,8,10H,3,7,9H2,1H3,(H2,17,19,22) |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBUYHCUCIUFQQJ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)NCCCN2C(=O)C=CC=N2 |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17ClN4O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.77 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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